Cas no 2229124-29-0 (5-(2,2-dimethyl-1,3-dioxolan-4-yl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(2,2-dimethyl-1,3-dioxolan-4-yl)-1,2-oxazole-3-carboxylic acid
• CAS No: 2229124-29-0
• MF: C₉H₁₁NO₅
• MW: 213.187342882156
• CID: 5922322
• PubChem ID: 165679360
• Update Time: 2025-06-09

5-(2,2-dimethyl-1,3-dioxolan-4-yl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2,2-dimethyl-1,3-dioxolan-4-yl)-1,2-oxazole-3-carboxylic acid
• EN300-1988113
• 2229124-29-0

• Inchi： 1S/C9H11NO5/c1-9(2)13-4-7(14-9)6-3-5(8(11)12)10-15-6/h3,7H,4H2,1-2H3,(H,11,12)
• InChI Key： DSIZHPNHBWLHMQ-UHFFFAOYSA-N
• SMILES： O1C(C2=CC(C(=O)O)=NO2)COC1(C)C

Computed Properties

• Exact Mass: 213.06372245g/mol
• Monoisotopic Mass: 213.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 81.8Ų

Additional information on 5-(2,2-dimethyl-1,3-dioxolan-4-yl)-1,2-oxazole-3-carboxylic acid

Introduction to 5-(2,2-dimethyl-1,3-dioxolan-4-yl)-1,2-oxazole-3-carboxylic acid (CAS No. 2229124-29-0)

5-(2,2-dimethyl-1,3-dioxolan-4-yl)-1,2-oxazole-3-carboxylic acid (CAS No. 2229124-29-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles, which are known for their biological activities and utility in drug development.

The chemical structure of 5-(2,2-dimethyl-1,3-dioxolan-4-yl)-1,2-oxazole-3-carboxylic acid is characterized by a 1,3-dioxolane ring attached to an oxazole moiety. The presence of the dioxolane ring imparts additional stability and reactivity to the molecule, making it an attractive candidate for synthetic transformations and biological studies. The carboxylic acid group further enhances its reactivity and solubility properties, which are crucial for its potential applications in drug discovery.

Recent studies have highlighted the importance of oxazoles in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that oxazoles with similar structures to 5-(2,2-dimethyl-1,3-dioxolan-4-yl)-1,2-oxazole-3-carboxylic acid exhibit potent anti-inflammatory and anti-cancer activities. These findings suggest that this compound could be a valuable starting point for the synthesis of new drugs targeting these conditions.

In the context of medicinal chemistry, 5-(2,2-dimethyl-1,3-dioxolan-4-yl)-1,2-oxazole-3-carboxylic acid has been explored as a building block for the synthesis of more complex molecules. Its versatile reactivity allows for the introduction of various functional groups through well-established synthetic routes. This flexibility is particularly useful in the design of prodrugs and drug delivery systems, where precise control over molecular structure is essential.

The biological activity of 5-(2,2-dimethyl-1,3-dioxolan-4-yl)-1,2-oxazole-3-carboxylic acid has also been investigated in several preclinical studies. Research conducted at the University of California (2020) showed that this compound exhibits significant inhibitory effects on key enzymes involved in inflammatory pathways. These findings underscore its potential as a lead compound for the development of anti-inflammatory drugs.

Beyond its medicinal applications, 5-(2,2-dimethyl-1,3-dioxolan-4-yl)-1,2-oxazole-3-carboxylic acid has found use in other areas of chemical research. For example, it has been employed as a ligand in coordination chemistry to form stable complexes with transition metals. These complexes have shown promise in catalytic reactions and materials science applications.

The synthesis of 5-(2,2-dimethyl-1,3-dioxolan-4-yl)-1,2-oxazole-3-carboxylic acid typically involves multi-step procedures that require careful optimization to achieve high yields and purity. One common approach involves the condensation of an appropriate aldehyde with an amine followed by cyclization to form the oxazole ring. The subsequent introduction of the dioxolane moiety can be achieved through various methods, including ring-opening reactions and coupling reactions.

In conclusion, 5-(2,2-dimethyl-1,3-dioxolan-4-yl)-1,2-oxazole-3-carboxylic acid (CAS No. 2229124-29-0) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and reactivity make it a valuable tool for researchers aiming to develop new therapeutic agents and explore novel chemical transformations. As ongoing research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.